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Compound of Interest

Compound Name: Tetrahydrocorticosterone-d3

Cat. No.: B12417339 Get Quote

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for Tetrahydrocorticosterone-d3. The information

is intended for researchers, scientists, and professionals in drug development who utilize

deuterated steroid standards.

Representative Certificate of Analysis
The following table summarizes the typical specifications and analytical results for a batch of

Tetrahydrocorticosterone-d3.
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Test Specification
Representative

Results
Method

Identification

¹H NMR Conforms to structure Conforms

Nuclear Magnetic

Resonance

Spectroscopy

Mass Spectrum Conforms to structure Conforms
Mass Spectrometry

(MS)

Purity

Purity by HPLC ≥ 98% 99.87%[1]

High-Performance

Liquid

Chromatography

(HPLC)

Isotopic Purity ≥ 98 atom % D 98 atom % D[2] Mass Spectrometry

Physical-Chemical

Properties

Appearance
White to off-white

solid
White solid[1] Visual Inspection

Molecular Formula C₂₁H₃₁D₃O₄ C₂₁H₃₁D₃O₄[3] -

Molecular Weight 353.51 g/mol 353.51[2][3] -

Residual Solvents

As per USP <467> Meets requirements Conforms
Gas Chromatography

(GC)

Storage Conditions

Recommended -20°C - -

Experimental Protocols
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The quality control of Tetrahydrocorticosterone-d3 relies on several key analytical techniques

to confirm its identity, purity, and stability.

High-Performance Liquid Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a primary method for determining the

purity of Tetrahydrocorticosterone-d3.

Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

Column: A C18 reversed-phase column is commonly employed for the separation of steroids.

Mobile Phase: A gradient mixture of acetonitrile and water is often used to elute the

compound.

Detection: The UV detector is set to a wavelength where the analyte exhibits maximum

absorbance, typically around 240-253 nm for corticosteroids.[4]

Quantification: The purity is calculated by comparing the peak area of the main component to

the total peak area of all components in the chromatogram.

Mass Spectrometry (MS)
Mass Spectrometry is essential for confirming the molecular weight and isotopic enrichment of

Tetrahydrocorticosterone-d3.

Ionization: Electrospray ionization (ESI) is a common technique for ionizing steroid

molecules.[5]

Analysis: The mass analyzer separates ions based on their mass-to-charge ratio. For

Tetrahydrocorticosterone-d3, the expected molecular ion peak would correspond to its

deuterated molecular weight.

Isotopic Purity: The relative intensities of the isotopic peaks are used to determine the

percentage of deuteration.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of the

identity of Tetrahydrocorticosterone-d3.

¹H NMR: The proton NMR spectrum provides information about the chemical environment of

each hydrogen atom in the molecule, allowing for the verification of the steroid backbone

structure. The integration of the signals can also give an indication of the level of deuteration

at specific sites.

¹³C NMR: The carbon NMR spectrum provides information about the carbon framework of

the molecule.

Visualizations
The following diagrams illustrate common workflows in the analysis of deuterated steroid

standards.
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Caption: General workflow for Certificate of Analysis generation.
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Sample Preparation

LC-MS Analysis
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Caption: HPLC-MS analytical workflow for purity and identity confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. CAS 68-42-8: Tetrahydrocorticosterone | CymitQuimica [cymitquimica.com]

3. medchemexpress.cn [medchemexpress.cn]

4. lgcstandards.com [lgcstandards.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Representative Certificate of Analysis:
Tetrahydrocorticosterone-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417339#tetrahydrocorticosterone-d3-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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